Ethyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxypropanoate

• IUPAC Name: ethyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxypropanoate
• InChI: InChI=1S/C22H22N2O5/c1-3-28-22(27)15(2)29-19-11-7-10-18-17(19)12-13-24(21(18)26)14-20(25)23-16-8-5-4-6-9-16/h4-13,15H,3,14H2,1-2H3,(H,23,25)
• InChI Key: XRDDYYDETRJEJJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

Ethyl 2-[2-(2-anilino-2-oxoethyl)-1-oxoisoquinolin-5-yl]oxypropanoate, also known as EAI045, is a small molecule inhibitor that has shown potential in the treatment of cancer. It belongs to the class of drugs known as kinase inhibitors, which target specific enzymes involved in the growth and spread of cancer cells.

Scientific Research Applications

Potent, Selective, and Cell-Penetrant Inhibitors

A study highlighted the identification of selective inhibitory chemical probes of SF-1, a transcription factor belonging to the nuclear receptor superfamily, through a rational ultra-high-throughput screening strategy. Ethyl 2-[2-[2-(2,3-dihydro-1,4-benzodioxin-7-ylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxypropanoate and its analog were identified as potent inhibitors, demonstrating the compound's potential in investigating the therapeutic potential of SF-1 (Madoux et al., 2008).

Antimicrobial Activity

Research into substituted 4-hydroxyquinolines synthesized from anilines and diethyl 2-(ethoxymethylene)malonate, followed by reactions forming ethyl 2-(quinolin-4-yl)propanoates, demonstrated potent antimicrobial activity against Helicobacter pylori, showcasing the compound's relevance in antimicrobial studies (Khan et al., 2013).

Synthesis and Characterization of Novel Compounds

Another study described the remarkable regioselectivities in synthesizing new Luotonin A derivatives, showcasing the compound's utility in creating novel chemical entities with potential biological activities (Atia et al., 2017).

Exploration of Crystal Structure and Molecular Interactions

The crystal structure, Hirshfeld surface analysis, and DFT studies of a related compound provided insights into its structural and electronic properties, further emphasizing the compound's significance in structural chemistry and material science (Baba et al., 2019).